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Compound of Interest

Compound Name: Apigenin triacetate

Cat. No.: B1199709

An In-depth Examination of the Chemical Structure, Physicochemical Properties, Biological
Activity, and Experimental Protocols for Apigenin Triacetate

Introduction

Apigenin, a naturally occurring flavone found in a variety of plants, has garnered significant
attention for its wide-ranging pharmacological effects, including anti-inflammatory, antioxidant,
and anti-cancer properties. However, its therapeutic potential is often limited by poor
bioavailability and low water solubility. To address these limitations, synthetic derivatives such
as Apigenin Triacetate have been developed. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and biological activities of
Apigenin Triacetate, intended for researchers, scientists, and professionals in drug
development. This document details the presumed mechanism of action, which is primarily as a
prodrug of apigenin, and provides relevant experimental protocols.

Chemical Structure and Identification

Apigenin triacetate is the tri-acetylated derivative of apigenin, where the hydroxyl groups at
positions 4', 5, and 7 are esterified with acetyl groups. This modification increases the
lipophilicity of the molecule, which is hypothesized to enhance its cell permeability and
bioavailability.
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Identifier Value Reference
[4-(5,7-diacetyloxy-4-

IUPAC Name oxochromen-2-yl)phenyl] [1112]
acetate
Triacetyl apigenin, 4',5,7-

Synonyms ) [1]
Triacetoxyflavone

PubChem CID 18721 [2]

Molecular Formula C21H160s [1112]

Molecular Weight 396.35 g/mol [1][2]
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Physicochemical Properties

Quantitative experimental data for the physicochemical properties of Apigenin Triacetate are

not widely available in the public domain. However, based on its chemical structure, it is

expected to have lower polarity and higher lipophilicity compared to its parent compound,

apigenin. This would likely result in increased solubility in nonpolar organic solvents and

decreased solubility in aqueous solutions. For reference, the properties of apigenin are

provided below.
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_ _ Apigenin Triacetate
Property Apigenin

(Predicted)
Appearance Yellow crystalline solid Likely a solid
Melting Point 345-350 °C Data not available
Boiling Point Data not available Data not available
Water Solubility Poorly soluble (0.00135 Expected to be very poorly
mg/mL) soluble

Expected to have enhanced
Organic Solvent Solubility Soluble in DMSO and ethanol solubility in less polar organic

solvents

Biological Activity and Mechanism of Action

It is widely postulated that apigenin triacetate functions as a prodrug of apigenin. The acetyl
groups are likely cleaved by intracellular esterases, releasing apigenin to exert its biological
effects. One study on apigenin-3-acetate, a related compound, suggests that acetylation can
improve the blood-brain barrier permeability. The primary biological activities are therefore

attributed to apigenin.

Apigenin is known to modulate a multitude of signaling pathways involved in carcinogenesis
and inflammation. Its anti-cancer effects are multifaceted, including the induction of apoptosis,

cell cycle arrest, and inhibition of metastasis.

Key Signaling Pathways Modulated by Apigenin

The following diagrams illustrate the major signaling pathways targeted by apigenin, the active

metabolite of apigenin triacetate.
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PI3K/Akt/mTOR Pathway Inhibition by Apigenin.
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Reaction Setup

Work-up & Purification

1. Dissolve Apigenin
in Pyridine

=

2. Add Acetic Anhydride
(acetylating agent)

3. Stir at Room Temp. —I—[ 4 %‘:&‘::evrmh H 5 co::i:;:gﬁ')p"a'e H 6. Wash with Water H 7. Dry under Vacuum )
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1. Seed Cells in 96-well plate
(e.g., 2x104 cells/well)

[ 2. Incubate for 24h j

3. Treat with Apigenin Triacetate
(various concentrations)

l

4. Incubate for 24-72h

l

5. Add MTT solution
(e.g., 5mg/mL)

;

6. Incubate for 2-4h

;

7. Add Solubilization Solution
(e.g., DMSO)

8. Read Absorbance
(e.g., 570 nm)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Apigenin Triacetate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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